Cas no 2580251-29-0 (4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid
• CAS No: 2580251-29-0
• MF: C₁₃H₁₆FNO₄
• MW: 269.268847465515
• CID: 5662023
• PubChem ID: 165887936
• Update Time: 2025-06-15

4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727244
• 4-{[(tert-butoxy)carbonyl]amino}-2-fluoro-5-methylbenzoic acid
• 2580251-29-0
• 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid

• Inchi： 1S/C13H16FNO4/c1-7-5-8(11(16)17)9(14)6-10(7)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： ZEQWFJFCEHCSKB-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.10633615g/mol
• Monoisotopic Mass: 269.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid

4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid: A Comprehensive Overview

4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid, with the CAS number 2580251-29-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a fluorine substituent, and a methyl group, which collectively contribute to its potential applications in drug discovery and development.

The tert-butoxycarbonyl (Boc) group in 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid serves as a crucial protecting group for the amino functionality. This group is widely used in organic synthesis to prevent unwanted reactions at the amine site during multi-step synthetic processes. The Boc group can be readily removed under acidic conditions, allowing for the controlled release of the amine for further functionalization or conjugation with other molecules.

The presence of a fluorine substituent in the 2-position of the benzene ring imparts unique chemical and biological properties to 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid. Fluorine atoms are known for their ability to modulate the electronic and steric properties of organic molecules, which can significantly influence their pharmacological profiles. For instance, fluorination can enhance the lipophilicity and metabolic stability of drug candidates, leading to improved bioavailability and reduced toxicity.

The methyl group at the 5-position of the benzene ring further contributes to the overall structure and reactivity of 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid. Methyl groups are electron-donating substituents that can affect the electronic distribution within the molecule, potentially influencing its binding affinity to biological targets. This feature makes the compound an attractive candidate for designing ligands that interact with specific receptors or enzymes.

In recent years, significant research efforts have been devoted to exploring the potential applications of 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid in various therapeutic areas. One notable area of interest is its use as a building block for the synthesis of novel antiviral agents. Studies have shown that compounds containing similar structural motifs exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The Boc-protected amino group in this compound provides a convenient handle for conjugation with other antiviral moieties, enhancing its therapeutic potential.

Beyond antiviral applications, 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research has demonstrated that compounds with similar structural features can modulate key inflammatory pathways, such as NF-κB and MAPK signaling, thereby reducing inflammation and associated tissue damage. The fluorine substituent in this compound may play a crucial role in enhancing its anti-inflammatory properties by improving its cellular uptake and target engagement.

The synthetic versatility of 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid has also made it an attractive starting material for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using this compound as a scaffold, researchers can systematically explore the effects of different functional groups on its pharmacological properties, facilitating the discovery of novel therapeutics.

In addition to its applications in drug discovery, 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid has also found utility in materials science and chemical biology. For example, it can be used as a building block for the synthesis of functional polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility. In chemical biology, this compound can serve as a tool molecule to probe specific biological processes or interactions within cells.

To fully realize the potential of 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid, ongoing research is focused on optimizing its synthetic routes and exploring its biological activities in more detail. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are being employed to characterize this compound and its derivatives at the molecular level. These studies are essential for understanding the structure-function relationships that govern its behavior in biological systems.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-methylbenzoic acid, CAS number 2580251-29-0, is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery, materials science, and chemical biology research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.